Cas no 1785513-03-2 (2-Oxazolecarboxylic acid, 4-(1,1-dimethylethyl)-)

• Product Name: 2-Oxazolecarboxylic acid, 4-(1,1-dimethylethyl)-
• CAS No: 1785513-03-2
• MF: C₈H₁₁NO₃
• MW: 169.177842378616
• CID: 5275340
• PubChem ID: 105434034
• Update Time: 2024-03-01

2-Oxazolecarboxylic acid, 4-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Oxazolecarboxylic acid, 4-(1,1-dimethylethyl)-
• 4-(tert-Butyl)oxazole-2-carboxylic acid

• Inchi： 1S/C8H11NO3/c1-8(2,3)5-4-12-6(9-5)7(10)11/h4H,1-3H3,(H,10,11)
• InChI Key： JONDHZQQGJLNKO-UHFFFAOYSA-N
• SMILES： O1C=C(C(C)(C)C)N=C1C(O)=O

Computed Properties

• Exact Mass: 169.07389321g/mol
• Monoisotopic Mass: 169.07389321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 185
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted oxazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxazoles 2,4-disubstituted oxazoles